Cas no 89040-09-5 (Ethanol, 2-[[(2-chlorophenyl)methyl]thio]-)

• Product Name: Ethanol, 2-[[(2-chlorophenyl)methyl]thio]-
• CAS No: 89040-09-5
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• CID: 614829
• PubChem ID: 15469722
• Update Time: 2025-04-19

Ethanol, 2-[[(2-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(2-chlorophenyl)methyl]thio]-
• 2-[(2-chlorophenyl)methylsulfanyl]ethanol
• DTXSID70573059
• 2-{[(2-Chlorophenyl)methyl]sulfanyl}ethan-1-ol
• SCHEMBL10730183
• 89040-09-5
• AKOS009166007

• Inchi： 1S/C9H11ClOS/c10-9-4-2-1-3-8(9)7-12-6-5-11/h1-4,11H,5-7H2
• InChI Key： FFELSGRWMDHTSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSCCO

Computed Properties

• Exact Mass: 202.0219138g/mol
• Monoisotopic Mass: 202.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes